Cas no 1704600-95-2 (1-(4-chlorophenyl)-4-4-(quinoxalin-2-yloxy)piperidin-1-ylbutane-1,4-dione)

• Product Name: 1-(4-chlorophenyl)-4-4-(quinoxalin-2-yloxy)piperidin-1-ylbutane-1,4-dione
• CAS No: 1704600-95-2
• MF: C₂₃H₂₂ClN₃O₃
• MW: 423.892084598541
• CID: 6118205
• PubChem ID: 90559806
• Update Time: 2025-06-08

1-(4-chlorophenyl)-4-4-(quinoxalin-2-yloxy)piperidin-1-ylbutane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-4-4-(quinoxalin-2-yloxy)piperidin-1-ylbutane-1,4-dione
• 1-(4-chlorophenyl)-4-[4-(quinoxalin-2-yloxy)piperidin-1-yl]butane-1,4-dione
• 1704600-95-2
• 1-(4-chlorophenyl)-4-(4-(quinoxalin-2-yloxy)piperidin-1-yl)butane-1,4-dione
• F6359-4023
• AKOS024852051
• 1-(4-chlorophenyl)-4-(4-quinoxalin-2-yloxypiperidin-1-yl)butane-1,4-dione

• Inchi： 1S/C23H22ClN3O3/c24-17-7-5-16(6-8-17)21(28)9-10-23(29)27-13-11-18(12-14-27)30-22-15-25-19-3-1-2-4-20(19)26-22/h1-8,15,18H,9-14H2
• InChI Key： NKVAIUULVACPDK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCC(N1CCC(CC1)OC1C=NC2C=CC=CC=2N=1)=O)=O

Computed Properties

• Exact Mass: 423.1349693g/mol
• Monoisotopic Mass: 423.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-chlorophenyl)-4-4-(quinoxalin-2-yloxy)piperidin-1-ylbutane-1,4-dione

Professional Introduction to Compound with CAS No. 1704600-95-2 and Product Name: 1-(4-chlorophenyl)-4-4-(quinoxalin-2-yloxy)piperidin-1-ylbutane-1,4-dione

Compound with the CAS number 1704600-95-2 and the product name 1-(4-chlorophenyl)-4-4-(quinoxalin-2-yloxy)piperidin-1-ylbutane-1,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups, including the 4-chlorophenyl and quinoxalin-2-yloxy moieties, contributes to its unique chemical properties and biological activities.

The 1-(4-chlorophenyl)-4-4-(quinoxalin-2-yloxy)piperidin-1-ylbutane-1,4-dione structure is a testament to the ongoing innovation in synthetic organic chemistry. The presence of multiple heterocyclic rings and a piperidine moiety suggests a high degree of molecular complexity, which is often associated with enhanced pharmacological efficacy. Recent studies have highlighted the importance of such structural features in designing molecules with improved binding affinity and selectivity for biological targets.

In the realm of medicinal chemistry, the quinoxalin-2-yloxy group is particularly noteworthy. Quinoxaline derivatives have been extensively studied for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of this moiety into the 1-(4-chlorophenyl)-4-4-(quinoxalin-2-yloxy)piperidin-1-ylbutane-1,4-dione framework likely contributes to its potential therapeutic applications. Moreover, the piperidine ring is a common pharmacophore in many drugs due to its ability to enhance solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The 1-(4-chlorophenyl)-4-4-(quinoxalin-2-yloxy)piperidin-1-ylbutane-1,4-dione compound has been subjected to virtual screening and molecular docking studies to identify potential binding interactions with target proteins. These computational approaches have revealed promising leads for further experimental validation.

The synthesis of 1-(4-chlorophenyl)-4-4-(quinoxalin-2-yloxy)piperidin-1-ylbutane-1,4-dione involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, has facilitated the construction of the desired molecular framework. These synthetic strategies are critical in achieving the complex architecture of the compound while maintaining its chemical integrity.

Biological evaluation of 1-(4-chlorophenyl)-4-4-(quinoxalin-2-yloxy)piperidin-1-ylbutane-1,4-dione has demonstrated intriguing pharmacological effects. Preliminary in vitro studies suggest that this compound exhibits potent activity against various disease-related targets. For instance, it has shown promise in inhibiting key enzymes involved in cancer progression and inflammation. These findings underscore the compound's potential as a lead molecule for developing novel therapeutic agents.

The structural features of 1-(4-chlorophenyl)-4-4-(quinoxalin-2-yloxy)piperidin-1-ylbutane-1,4-dione also contribute to its pharmacokinetic properties. The presence of multiple aromatic rings and heterocyclic systems enhances lipophilicity, which is crucial for drug absorption and distribution. Additionally, the compound's stability under various physiological conditions makes it a promising candidate for further development.

In conclusion, 1-(4-chlorophenyl)-4-4-(quinoxalin-2-yloxy)piperidin-1-ylbutane-1,4-dione (CAS No. 1704600-95) represents a significant contribution to pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile scaffold for drug discovery. With ongoing research focused on optimizing its synthesis and evaluating its biological activity, this compound holds great promise for future therapeutic applications.